Boc-Arg(Mts)-OH
Overview
Description
“Boc-Arg(Mts)-OH” is a BOC protected amino acid . It is also known as Nα-Boc-Nω-(mesitylene-2-sulfonyl)-L-arginine . It is often used as an intermediate in the synthesis of drugs and plays an important role in the synthesis of anti-tumor drugs or other drugs .
Synthesis Analysis
“Boc-Arg(Mts)-OH” is usually obtained by chemical synthesis . The quality of the synthesis of peptides containing arginine depends on the correct use of Boc-Arg(Mts)-OH .Molecular Structure Analysis
The molecular formula of “Boc-Arg(Mts)-OH” is C20H32N4O6S . Its average mass is 456.556 Da and its monoisotopic mass is 456.204254 Da .Chemical Reactions Analysis
“Boc-Arg(Mts)-OH” is used in chemical synthesis of peptides .Physical And Chemical Properties Analysis
“Boc-Arg(Mts)-OH” is a solid substance . Its optical activity is [α]20/D +11.5±1°, c = 0.5% in methanol . It has a melting point of approximately 130 °C .Scientific Research Applications
Peptide Synthesis
“Boc-Arg(Mts)-OH” is utilized as an N α-amino protecting group in the synthesis of peptides, particularly hydrophobic peptides and those containing ester and thioester moieties. This protection strategy is advantageous for synthesizing complex peptides .
Solid Phase Peptide Synthesis (SPPS)
In SPPS, “Boc-Arg(Mts)-OH” can be used to anchor the C-terminal of the initial amino acid onto an insoluble polymer, facilitating the sequential addition of N-terminal protected amino acids. This process involves multiple steps of protection and deprotection .
Synthesis of Glutathione Analogs
The compound may be used in protocols for synthesizing glutathione analogs, which are important for studying oxidative stress and cellular detoxification processes .
Mechanism of Action
Target of Action
Boc-Arg(Mts)-OH is primarily used in peptide synthesis . The compound’s primary targets are peptides that are synthesized on Boc-based resins . These peptides play a crucial role in various biological processes, including cell signaling, immune responses, and metabolic regulation.
Mode of Action
Boc-Arg(Mts)-OH interacts with its targets through a process known as Boc-based solid-phase peptide synthesis (SPPS) . In this process, the Boc group serves as the N α-amino protecting group . The stepwise removal of Boc is achieved by treatment with acid, most often trifluoroacetic acid (TFA), which is a strong acid but a relatively weak nucleophile .
Biochemical Pathways
The use of Boc-Arg(Mts)-OH in peptide synthesis affects the biochemical pathway of protein synthesis . When Boc-Arg(Mts)-OH is used, it leads to the degradation of target proteins . This degradation is mediated by the proteasome, a large protein complex responsible for degrading unwanted or damaged proteins .
Result of Action
The result of Boc-Arg(Mts)-OH’s action is the synthesis of peptides with specific sequences . These peptides can then exert their biological effects, depending on their specific sequences and structures. In some cases, the use of Boc-Arg(Mts)-OH can lead to the degradation of target proteins .
Safety and Hazards
“Boc-Arg(Mts)-OH” is classified as non-combustible solids . It may be harmful if inhaled, swallowed, or absorbed through the skin . It may cause respiratory tract irritation, skin irritation, and eye irritation . Personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves are recommended when handling this substance .
properties
IUPAC Name |
(2S)-5-[[amino-[(2,4,6-trimethylphenyl)sulfonylamino]methylidene]amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N4O6S/c1-12-10-13(2)16(14(3)11-12)31(28,29)24-18(21)22-9-7-8-15(17(25)26)23-19(27)30-20(4,5)6/h10-11,15H,7-9H2,1-6H3,(H,23,27)(H,25,26)(H3,21,22,24)/t15-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXWQVNSGMVITAR-HNNXBMFYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)NC(=NCCCC(C(=O)O)NC(=O)OC(C)(C)C)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)NC(=NCCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N4O6S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-Arg(Mts)-OH |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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